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Chemical Profile of 7-(4-ethyl-1-
methyloctyl)quinolin-8-ol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

This compound, often known by its tradename Kelex-100, is recognized as a versatile organic compound,

particularly used as a novel extractant for noble metals [1].

The table below summarizes its fundamental chemical and physical properties gathered from supplier

catalogs and chemical databases [2] [3] [1].

Property Value |/ Description
CAS Number 73545-11-6 [2] [3] [1]
Molecular C20H2oNO [2] [3] [1]

Formula

Molecular Weight  299.45 g/mol [2] [3]

IUPAC Name 7-(4-ethyl-1-methyloctyl)quinolin-8-ol [2]

Appearance Pale yellow to very dark red/brown viscous or oily liquid [2] [1]
Boiling Point ~250 °C [2] [3]

Density 1.005 + 0.06 g/cm? (Predicted) [2] [3]
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Property Value |/ Description

pKa 4.94 + 0.50 (Predicted) [2] [3]

Log P 6.974 (at 20°C) [3]

Storage 2-8°C [2] [3]

Primary Synthesis of organic materials, pharmaceutical intermediates, and as a noble
Application metal extractant [2] [1]

General Synthesis Workflow for Quinolin-8-ol
Derivatives

While a direct synthesis procedure for 7-(4-ethyl-1-methyloctyl)quinolin-8-ol is not found, established
methodologies exist for constructing the quinolin-8-ol core structure. The following workflow generalizes a
common multi-step approach, inspired by the synthesis of other quinoline derivatives documented in the

literature [4] [5] [6].
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The key stages in this generalized pathway are:

e Condensation: An aniline derivative reacts with a carbonyl-containing compound, such as an ester
(e.g., ethyl ethoxymethylenemalonate), to form an anilinoacrylate intermediate. This step often
involves heating to drive off volatile byproducts like ethanol [4].

e Cyclization: The intermediate is then added to a high-boiling solvent (e.g., Dowtherm A, bp ~250°C)
to facilitate a ring-closing reaction, forming the quinoline core [4].
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e Saponification and Decarboxylation: The cyclized ester is hydrolyzed using a base (e.g., sodium
hydroxide) and then acidified to yield a carboxylic acid on the quinoline ring. This acid group can be
removed via decarboxylation by heating, resulting in a simpler hydroxyquinoline [4].

¢ Functionalization: This is the most variable step. Introducing a specific alkyl chain, such as the "4-
ethyl-1-methyloctyl" group at the 7-position of the quinoline ring, would require a subsequent
alkylation reaction. The conditions for this would depend on the reactivity of the specific quinoline
intermediate and the alkylating agent.

Considerations for Protocol Development

To adapt the general workflow for your target molecule, here are some key points to consider:

¢ Regioselectivity: The position where the alkyl chain attaches (the 7-position) is determined by the
substitution pattern of the starting aniline derivative [4] [5]. You would need to begin with a suitably
substituted precursor.

¢ Analytical Confirmation: The structure of any synthesized intermediate and final product should be
confirmed using analytical techniques. As demonstrated in other quinoline syntheses, this includes
NMR (*H and 13C), FT-IR, and elemental analysis [5].

e Analogous Compounds: The synthesis can be successfully applied to many substituted anilines,
indicating the robustness of the approach for generating a library of quinoline derivatives [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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